4,6-Dichloro-2-(2-thienyl)pyrimidine

• IUPAC Name: 4,6-dichloro-2-thiophen-2-ylpyrimidine
• InChI: InChI=1S/C8H4Cl2N2S/c9-6-4-7(10)12-8(11-6)5-2-1-3-13-5/h1-4H
• InChI Key: CAQRHAISEBLXHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=CC(=N2)Cl)Cl
• Molecular Formula: C8H4Cl2N2S
• DSSTOX Substance ID: DTXSID00481532
• Molecular Weight: 231.10 g/mol
• CAS RN: 57059-13-9

Description

4,6-Dichloro-2-(2-thienyl)pyrimidine is a useful research compound. Its molecular formula is C8H4Cl2N2S and its molecular weight is 231.10 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Optical and Sensor Properties : A study by Muraoka, Obara, and Ogawa (2016) reported on the synthesis of 2,4,6-tri(5-aryl-2-thienyl)pyrimidines, demonstrating distinct absorption and emission wavelengths influenced by the donor effect of terminal aryl groups. One derivative exhibited strong fluorosolvatochromic properties and proton-sensibility, suggesting potential as a polarity or proton sensor (Muraoka, Obara, & Ogawa, 2016).

• Synthesis of Bioactive Compounds : Martínez et al. (2012) described an efficient method for synthesizing 4,6-disubstituted-2-(4-morpholinyl)pyrimidines, important in bioactive compound development, using palladium-catalyzed cross-coupling reactions (Martínez et al., 2012).

• Nonlinear Optical Material : Murthy et al. (2019) synthesized 4,6-dichloro-2-(methylsulfonyl)pyrimidine and analyzed its structure and spectroscopic signatures. They explored its potential as a third-order nonlinear optical material, suitable for nonlinear optical devices like optical limiting and switching (Murthy et al., 2019).

• Exploration of Thiopyrimidine Derivatives : Hussain et al. (2020) investigated the structural parameters, electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives, highlighting their promising applications in medicine and nonlinear optics fields (Hussain et al., 2020).

• Charge Transfer Material Modeling : Irfan (2014) conducted a study on 4,6-di(thiophen-2-yl)pyrimidine, focusing on tuning electronic, photophysical, and charge transfer properties for potential application in electronic materials (Irfan, 2014).

• Antimicrobial and Anti-inflammatory Applications : Tolba et al. (2018) synthesized new thieno[2,3-d]pyrimidine derivatives and tested them as antimicrobial and anti-inflammatory agents, finding remarkable activity against fungi, bacteria, and inflammation (Tolba et al., 2018).

• Antitumor Agents : Deng et al. (2009) created a series of thieno[2,3-d]pyrimidine antifolate inhibitors, exhibiting selective inhibition of purine biosynthesis and showing potential as antitumor agents (Deng et al., 2009).

• Chemoselective Reactions : Baiazitov et al. (2013) studied chemoselective SNAr reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine with amines, showing potential in selective organic synthesis (Baiazitov et al., 2013).